1-(azetidin-1-yl)-2-phenoxyethan-1-one
Overview
Description
1-(Azetidin-1-yl)-2-phenoxyethan-1-one, commonly referred to as 1-APEO, is an organic compound belonging to the class of azetidines. It is a colorless solid that is soluble in water and has a boiling point of 218°C. 1-APEO is used in a variety of research applications, including synthesis and drug development, due to its unique properties.
Scientific Research Applications
1-APEO is used in a variety of scientific research applications. It is used as a substrate in enzymatic reactions, as a ligand in chemical and biological assays, as a chiral selector in chromatography, and as a catalyst in organic synthesis. Additionally, 1-APEO is used in drug development, as it is a useful starting material for the synthesis of a variety of bioactive molecules.
Mechanism of Action
1-APEO has a variety of mechanisms of action. It acts as an enzyme substrate, binding to the active site of enzymes and being converted into product molecules. Additionally, 1-APEO acts as a ligand, binding to proteins and other molecules to form complexes. It also acts as a chiral selector, binding to molecules with different chiralities and selectively separating them. Finally, 1-APEO acts as a catalyst, accelerating the rate of chemical reactions.
Biochemical and Physiological Effects
1-APEO has a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. Additionally, 1-APEO has been found to inhibit the activity of enzymes involved in the metabolism of fatty acids, such as lipase. It has also been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, such as alpha-amylase.
Advantages and Limitations for Lab Experiments
1-APEO has a number of advantages for use in laboratory experiments. It is a relatively stable compound, with a high boiling point and low reactivity. Additionally, 1-APEO is soluble in water, making it easy to use in aqueous solutions. However, 1-APEO also has some limitations. It is not very soluble in organic solvents, making it difficult to use in organic synthesis. Additionally, 1-APEO can be toxic in high concentrations, so it must be used with caution.
Future Directions
1-APEO has a variety of potential future applications in scientific research. It could be used as a substrate in enzymatic reactions to produce novel bioactive molecules. Additionally, it could be used as a ligand in chemical and biological assays to identify new drug targets. It could also be used as a chiral selector in chromatography to separate enantiomers of molecules. Finally, it could be used as a catalyst in organic synthesis to accelerate the rate of chemical reactions.
Synthesis Methods
1-APEO can be synthesized by a variety of methods. One of the most commonly used methods is the reaction of 2-chloroethanol with 1-chloro-2-azetidinone in the presence of a base such as potassium carbonate. This reaction produces 1-APEO as a major product, as well as other minor products. Other methods of synthesis include the reaction of 2-chloroethanol with 1,3-dichloro-2-azetidinone, the reaction of 2-chloroethanol with 2-azetidinone, and the reaction of 2-chloroethanol with 3-chloro-1-azetidinone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-1-yl)-2-phenoxyethan-1-one involves the reaction of phenoxyacetic acid with azetidine in the presence of a coupling agent to form 1-(azetidin-1-yl)phenoxyacetic acid, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "Phenoxyacetic acid", "Azetidine", "Coupling agent (e.g. DCC, EDC, HATU)" ], "Reaction": [ "Step 1: Phenoxyacetic acid is reacted with azetidine in the presence of a coupling agent (e.g. DCC, EDC, HATU) to form 1-(azetidin-1-yl)phenoxyacetic acid.", "Step 2: 1-(azetidin-1-yl)phenoxyacetic acid is then treated with thionyl chloride to form the corresponding acid chloride.", "Step 3: The acid chloride is then reacted with ethylene oxide to form 1-(azetidin-1-yl)-2-phenoxyethanoyl chloride.", "Step 4: The resulting acid chloride is then treated with a base (e.g. triethylamine) and water to form the final product, 1-(azetidin-1-yl)-2-phenoxyethan-1-one." ] } | |
CAS RN |
1090832-31-7 |
Product Name |
1-(azetidin-1-yl)-2-phenoxyethan-1-one |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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